Cas no 182068-96-8 (Loteprednol Etabonate Ethyl Ester)

• Product Name: Loteprednol Etabonate Ethyl Ester
• CAS No: 182068-96-8
• MF: C₂₄H₃₂O₇
• MW: 432.51
• CID: 4762106
• Update Time: 2025-05-21

Loteprednol Etabonate Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Loteprednol Etabonate Ethyl Ester

• Inchi： 1S/C24H32O7/c1-5-30-21(28)31-24(20(27)29-4)11-9-17-16-7-6-14-12-15(25)8-10-22(14,2)19(16)18(26)13-23(17,24)3/h8,10,12,16-19,26H,5-7,9,11,13H2,1-4H3/t16-,17-,18-,19+,22-,23-,24-/m0/s1
• InChI Key： OXJGWCQFVCFYDG-HROMYWEYSA-N
• SMILES： C1(=O)C=C[C@@]2([C@@]3([C@@]([H])(CCC2=C1)[C@]1([H])CC[C@](OC(OCC)=O)(C(OC)=O)[C@@]1(C)C[C@@H]3O)[H])C

Additional information on Loteprednol Etabonate Ethyl Ester

Introduction to Loteprednol Etabonate Ethyl Ester (CAS No. 182068-96-8) in Modern Pharmaceutical Applications

The compound Loteprednol Etabonate Ethyl Ester, identified by the chemical identifier CAS No. 182068-96-8, represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of topical corticosteroids. This compound belongs to the class of glucocorticoids, which are synthetic analogs of cortisol designed to mitigate inflammation and immune responses while minimizing systemic side effects. The ethyl ester modification in its molecular structure enhances its stability and bioavailability, making it a promising candidate for therapeutic applications.

In recent years, the demand for targeted and efficient anti-inflammatory agents has surged, driven by an increasing awareness of chronic inflammatory conditions such as rheumatoid arthritis, psoriasis, and eczema. Loteprednol Etabonate Ethyl Ester has emerged as a key player in this landscape due to its unique pharmacokinetic profile. Unlike traditional corticosteroids, this derivative exhibits a higher affinity for specific glucocorticoid receptors, thereby reducing the likelihood of systemic absorption and associated adverse effects. This property is particularly valuable in patients requiring long-term treatment, as it minimizes the risk of hypothalamic-pituitary-adrenal (HPA) axis suppression and other metabolic disturbances.

The synthesis and characterization of Loteprednol Etabonate Ethyl Ester have been extensively studied in academic and industrial research settings. The ethyl ester moiety is strategically incorporated into the backbone of the compound to improve its solubility and dermal penetration. This modification allows for a more sustained release profile upon topical application, ensuring prolonged therapeutic efficacy with fewer dosing intervals. Advanced computational modeling techniques have been employed to optimize the molecular structure, further enhancing its pharmacological properties.

One of the most compelling aspects of Loteprednol Etabonate Ethyl Ester is its demonstrated efficacy in treating inflammatory eye conditions without compromising ocular integrity. Clinical trials have shown that when administered as an ophthalmic preparation, this compound effectively reduces symptoms such as redness, itching, and discomfort associated with conditions like allergic conjunctivitis and dry eye syndrome. Importantly, it does so with a reduced incidence of local irritations compared to older corticosteroid formulations. This makes it an attractive option for patients who require long-term management of ocular inflammation.

The pharmacological activity of Loteprednol Etabonate Ethyl Ester is mediated through its interaction with intracellular glucocorticoid receptors. Upon binding, it forms a complex that translocates to the nucleus and modulates the transcription of genes involved in inflammation and immune responses. Unlike non-selective corticosteroids that may also bind to mineralocorticoid receptors (leading to sodium retention and hypertension), Loteprednol Etabonate Ethyl Ester exhibits high receptor selectivity for glucocorticoid receptors. This selectivity is achieved through subtle modifications in its chemical structure that enhance binding affinity while reducing off-target effects.

Recent advancements in drug delivery systems have further expanded the therapeutic potential of Loteprednol Etabonate Ethyl Ester. Nanoparticle-based formulations have been explored to enhance dermal penetration and reduce variability in drug absorption. Additionally, mucoadhesive polymers have been incorporated into ocular delivery systems to prolong contact time with the target tissue, thereby improving therapeutic outcomes. These innovations underscore the compound's versatility and adaptability across different therapeutic modalities.

The safety profile of Loteprednol Etabonate Ethyl Ester has been rigorously evaluated through preclinical studies and clinical trials. Animal models have demonstrated minimal toxicity at therapeutic doses, with no evidence of hepatotoxicity or nephrotoxicity. Human clinical trials have similarly shown a favorable safety profile, with transient local reactions being the most commonly reported adverse effects. These findings reinforce its potential as a safe and effective therapeutic agent for inflammatory conditions.

In conclusion, Loteprednol Etabonate Ethyl Ester (CAS No. 182068-96-8) represents a significant advancement in corticosteroid therapy due to its targeted action, improved pharmacokinetics, and reduced systemic side effects. Its applications span multiple therapeutic areas, from ophthalmology to dermatology, making it a versatile tool in modern medicine. As research continues to uncover new applications and delivery methods for this compound, its role in managing chronic inflammatory diseases is likely to expand further.